Cas no 2229096-34-6 (3-{2-(trifluoromethoxy)phenylmethyl}azetidin-3-ol)

3-{2-(Trifluoromethoxy)phenylmethyl}azetidin-3-ol is a fluorinated azetidine derivative characterized by a trifluoromethoxy-substituted phenylmethyl group at the 3-position. This compound exhibits structural features that enhance its potential as an intermediate in pharmaceutical and agrochemical synthesis. The presence of the trifluoromethoxy group contributes to increased lipophilicity and metabolic stability, while the azetidin-3-ol scaffold offers a constrained ring system favorable for bioactivity modulation. Its unique combination of a polar hydroxyl group and a fluorinated aromatic moiety makes it valuable for structure-activity relationship studies in drug discovery. The compound is typically handled under controlled conditions due to its reactive functional groups, requiring appropriate storage and handling protocols.
3-{2-(trifluoromethoxy)phenylmethyl}azetidin-3-ol structure
2229096-34-6 structure
Product Name:3-{2-(trifluoromethoxy)phenylmethyl}azetidin-3-ol
CAS No:2229096-34-6
MF:C11H12F3NO2
MW:247.213693618774
CID:6276859
PubChem ID:165668928
Update Time:2025-06-08

3-{2-(trifluoromethoxy)phenylmethyl}azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

    • 3-{2-(trifluoromethoxy)phenylmethyl}azetidin-3-ol
    • EN300-1944725
    • 2229096-34-6
    • 3-{[2-(trifluoromethoxy)phenyl]methyl}azetidin-3-ol
    • Inchi: 1S/C11H12F3NO2/c12-11(13,14)17-9-4-2-1-3-8(9)5-10(16)6-15-7-10/h1-4,15-16H,5-7H2
    • InChI Key: AJSRJGUGIBNNQP-UHFFFAOYSA-N
    • SMILES: FC(OC1C=CC=CC=1CC1(CNC1)O)(F)F

Computed Properties

  • Exact Mass: 247.08201311g/mol
  • Monoisotopic Mass: 247.08201311g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 41.5Ų

3-{2-(trifluoromethoxy)phenylmethyl}azetidin-3-ol Pricemore >>

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Additional information on 3-{2-(trifluoromethoxy)phenylmethyl}azetidin-3-ol

Comprehensive Overview of 3-{2-(trifluoromethoxy)phenylmethyl}azetidin-3-ol (CAS No. 2229096-34-6)

The compound 3-{2-(trifluoromethoxy)phenylmethyl}azetidin-3-ol (CAS No. 2229096-34-6) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of a trifluoromethoxy group and an azetidin-3-ol moiety makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a building block for novel bioactive molecules, given its ability to modulate biological targets with high specificity.

In recent years, the demand for fluorinated compounds like 3-{2-(trifluoromethoxy)phenylmethyl}azetidin-3-ol has surged, driven by their enhanced metabolic stability and lipophilicity. These properties are critical in the development of next-generation therapeutics, especially in areas such as central nervous system (CNS) disorders and anti-inflammatory agents. The compound's CAS No. 2229096-34-6 is frequently searched in academic and industrial databases, reflecting its growing relevance in cutting-edge research.

One of the key advantages of 3-{2-(trifluoromethoxy)phenylmethyl}azetidin-3-ol is its versatility in synthetic chemistry. The azetidin-3-ol ring serves as a rigid scaffold, enabling precise spatial orientation of functional groups. This characteristic is highly valued in structure-activity relationship (SAR) studies, where minor modifications can lead to significant changes in biological activity. Additionally, the trifluoromethoxy group is known to improve pharmacokinetic properties, making it a favored substituent in medicinal chemistry.

The compound's potential extends beyond pharmaceuticals. In agrochemical research, 3-{2-(trifluoromethoxy)phenylmethyl}azetidin-3-ol is being explored for its role in developing new pesticides and herbicides. The fluorine atoms contribute to increased resistance to degradation, ensuring longer-lasting efficacy in field applications. This aligns with the global trend toward sustainable agriculture, where efficiency and environmental impact are paramount concerns.

From a technical standpoint, the synthesis of 3-{2-(trifluoromethoxy)phenylmethyl}azetidin-3-ol involves multi-step organic reactions, often requiring advanced techniques such as asymmetric catalysis and microwave-assisted synthesis. These methods are essential for achieving high yields and enantiomeric purity, which are critical for industrial-scale production. Researchers are also investigating greener synthetic routes to align with the principles of green chemistry.

In conclusion, 3-{2-(trifluoromethoxy)phenylmethyl}azetidin-3-ol (CAS No. 2229096-34-6) represents a fascinating intersection of chemistry and innovation. Its structural complexity and functional diversity make it a valuable asset in multiple scientific disciplines. As research progresses, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in healthcare and agriculture.

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